2-chloro-N-[3-(4-methylphenyl)-1-phenyl-4-pyrazolyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O/c1-13-7-9-14(10-8-13)18-16(20-17(23)11-19)12-22(21-18)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3,(H,20,23)
• InChI Key: WTUJTYDYKXFWIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C=C2NC(=O)CCl)C3=CC=CC=C3
• Molecular Formula: C18H16ClN3O
• Molecular Weight: 325.8 g/mol

Description

Chloroacetamides are a class of organic compounds that contain a chloroacetamide group, which is a carboxamide group where the carbonyl carbon is also attached to a chlorine atom. They are used in the synthesis of various pharmaceuticals and have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of chloroacetamides typically involves the reaction of an amine with chloroacetyl chloride. The exact method can vary depending on the specific structures of the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of a chloroacetamide depends on the specific compound. For example, 2-Chloro-N-(3-chloro-4-methylphenyl)acetamide has a molecular weight of 218.08 and its molecular formula is C9H9Cl2NO.

Chemical Reactions Analysis

Chloroacetamides can undergo various chemical reactions, including hydrolysis, reduction, and conjugation with glutathione. These reactions can be influenced by factors such as pH, temperature, and the presence of other chemicals.

Physical And Chemical Properties Analysis

Chloroacetamides are typically solid at room temperature. Their physical and chemical properties, such as melting point and solubility, can vary depending on the specific compound.

Mechanism of Action

The mechanism of action of chloroacetamides is not fully understood, but it is believed to involve the inhibition of certain enzymes and the activation of certain receptors.

Safety and Hazards

Chloroacetamides can be irritants and should be handled with care. They should be stored properly to prevent exposure to heat, light, and moisture.

Future Directions

Research on chloroacetamides is ongoing, with studies investigating their potential uses in medicine, agriculture, and other fields. Future research may also focus on improving the synthesis methods for these compounds and understanding their mechanisms of action.